2,6-Bis[1-(2-methylphenylimino)ethyl]pyridine
Overview
Description
2,6-Bis[1-(2-methylphenylimino)ethyl]pyridine is a nitrogen-containing heterocyclic compound that has been extensively studied due to its potential applications in medicinal chemistry and drug design. This compound has been found to have a wide range of biological activities, such as antimicrobial and anti-inflammatory properties, and it has also been used as a ligand for transition metal complexes.
Scientific Research Applications
Luminescent Properties and Structural Analysis :
- Compounds like 2,6-bis[1-(2-methylphenylimino)ethyl]pyridine have been synthesized and analyzed for their luminescent properties. These compounds exhibit fluorescence due to ligand-centered π*−π transitions, and the presence of metal centers like CdII enhances their fluorescent emission. This property is useful in materials science for developing new luminescent materials (Fan et al., 2004).
Catalytic Applications :
- Certain derivatives of 2,6-bis(imino)pyridyl ligands have been employed in catalysis. For instance, they have been used in combination with ruthenium(II) fragments to catalyze cyclopropanation reactions. These catalysts showed increased activity with larger substituents on the imine nitrogen atoms (Bianchini and Lee, 2000).
Polymer Science :
- Novel polyimides containing pyridine moieties have been synthesized using monomers derived from compounds like 2,6-bis[4-(3,4-dicarboxyphenoxy)benzoyl]pyridine. These polyimides display good solubility in aprotic solvents, high thermal stability, and excellent mechanical properties, making them suitable for advanced material applications (Wang et al., 2006).
Chemical Sensing :
- Certain derivatives of 2,6-bis(imino)pyridine, like 2,6-bis(2-benzimidazolyl)pyridine, have been used as chemosensors for detecting ions like fluoride. These compounds change their spectroscopic properties upon binding with fluoride ions, indicating their potential use in environmental monitoring and analytical chemistry (Chetia and Iyer, 2008).
Ethylene Polymerization :
- Iron and cobalt complexes with 2,6-bis(imino)pyridine-Schiff base ligands have shown high catalytic activity in ethylene polymerization, yielding polymers with controlled structures and low molecular weight distributions. Such catalysts are important for industrial polymer production (Abu-Surrah et al., 2011).
properties
IUPAC Name |
1-[6-[C-methyl-N-(2-methylphenyl)carbonimidoyl]pyridin-2-yl]-N-(2-methylphenyl)ethanimine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3/c1-16-10-5-7-12-20(16)24-18(3)22-14-9-15-23(26-22)19(4)25-21-13-8-6-11-17(21)2/h5-15H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWPJMGBMVWKPTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C(C)C2=NC(=CC=C2)C(=NC3=CC=CC=C3C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70460738 | |
Record name | 2,6-BIS[1-(2-METHYLPHENYLIMINO)ETHYL]PYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70460738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
210537-32-9 | |
Record name | 2,6-BIS[1-(2-METHYLPHENYLIMINO)ETHYL]PYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70460738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Bis(1-(2-methylphenylimino)ethyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural significance of the E configuration in 2,6-Bis[1-(2-methylphenylimino)ethyl]pyridine?
A: The molecule of this compound adopts an E configuration about both C=N imine bonds []. This configuration influences the overall molecular geometry and, consequently, its interactions with other molecules. The dihedral angles formed by the benzene rings with the pyridine ring, 89.68° and 53.62°, further contribute to the spatial arrangement of the molecule, potentially impacting its coordination behavior and catalytic activity.
Q2: How does the presence of Cadmium(II) influence the luminescent properties of this compound?
A: Research indicates that this compound exhibits luminescence both in solution and the solid state []. When complexed with Cadmium(II) chloride, forming [Cd(this compound)Cl2]·CH3CN, the complex displays enhanced fluorescence compared to the free ligand []. This enhancement suggests that the Cadmium(II) center plays a crucial role in promoting the radiative relaxation pathways responsible for fluorescence, likely through influencing the ligand-centered π*−π transitions.
Q3: What are the catalytic applications of this compound in polymer chemistry?
A: this compound acts as a ligand in iron-based catalysts for ethylene polymerization []. When complexed with iron dichloride, the resulting complex, in the presence of a methylaluminoxane (MAO) cocatalyst, facilitates ethylene polymerization []. The catalytic activity is influenced by factors like the aluminum-to-iron ratio, polymerization temperature, and monomer pressure []. This highlights the potential for tailoring the catalytic performance by adjusting reaction conditions and exploring different metal centers.
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